Cas no 54411-12-0 (2-Chloro-1-phenyl-2-butene)

• Product Name: 2-Chloro-1-phenyl-2-butene
• CAS No: 54411-12-0
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• CID: 2195863
• PubChem ID: 582926
• Update Time: 2025-04-21

2-Chloro-1-phenyl-2-butene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-phenyl-2-butene
• 2-chlorobut-2-enylbenzene
• DB-355527
• DTXSID00342553
• DTXCID60293633
• 54411-12-0
• Benzene, (2-chloro-2-butenyl)-

• Inchi： 1S/C10H11Cl/c1-2-10(11)8-9-6-4-3-5-7-9/h2-7H,8H2,1H3
• InChI Key： NKGAPYOBDADCJM-UHFFFAOYSA-N
• SMILES： ClC(=CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 166.0549280g/mol
• Monoisotopic Mass: 166.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives